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Cat. No.: B162074 Get Quote

Technical Guide: Methyl 6-formylnicotinate
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 6-formylnicotinate, a pyridine derivative of significant interest, serves as a key

intermediate in the synthesis of various pharmaceutical compounds. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and insights into its application in drug

development, particularly as a precursor for D-amino acid oxidase (DAAO) inhibitors. The

document includes tabulated quantitative data, spectroscopic information, and a detailed

visualization of a relevant biological signaling pathway to support advanced research and

development activities.

Core Compound Properties
Methyl 6-formylnicotinate, with the CAS number 10165-86-3, is a solid at room temperature.

[1] Its molecular formula is C₈H₇NO₃, corresponding to a molecular weight of 165.15 g/mol .[2]

[3][4]
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Property Value Source

CAS Number 10165-86-3 [3][4][5]

Molecular Formula C₈H₇NO₃ [2][3][4]

Molecular Weight 165.15 g/mol [2][3][4]

Melting Point 115-123 °C [5]

Boiling Point 272.9 °C at 760 mmHg

Density 1.249 g/cm³

Water Solubility (Predicted) 7.36 mg/ml [6]

Synthesis and Experimental Protocols
The synthesis of Methyl 6-formylnicotinate is most commonly achieved through the oxidation

of Methyl 6-(hydroxymethyl)nicotinate.

Synthesis of Methyl 6-formylnicotinate
Reaction Scheme:
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Reactants

Solvent

Product

Methyl 6-(hydroxymethyl)nicotinate Oxidation
20°C, 4 hours

Manganese Dioxide (MnO₂)

Dichloromethane (CH₂Cl₂)

Methyl 6-formylnicotinate
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DAAO-NMDA Receptor Signaling Pathway in Schizophrenia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. methyl 6-formylnicotinate AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

2. whitman.edu [whitman.edu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b162074?utm_src=pdf-body-img
https://www.benchchem.com/product/b162074?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/TW/zh/product/aldrich/cds016358
https://www.whitman.edu/chemistry/edusolns_software/GC_LC_CE_MS_2017/CH%206%202017.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. chemscene.com [chemscene.com]

4. scbt.com [scbt.com]

5. 10165-86-3 Cas No. | Methyl 6-formylnicotinate | Apollo [store.apolloscientific.co.uk]

6. 10165-86-3 | Methyl 6-formylnicotinate | Aldehydes | Ambeed.com [ambeed.com]

To cite this document: BenchChem. ["Methyl 6-formylnicotinate" CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162074#methyl-6-formylnicotinate-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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